Cas no 2228591-87-3 (tert-butyl N-2-(5-nitrothiophen-2-yl)-1-oxopropan-2-ylcarbamate)

Tert-butyl N-2-(5-nitrothiophen-2-yl)-1-oxopropan-2-ylcarbamate is a specialized organic compound featuring a nitro-substituted thiophene moiety and a tert-butoxycarbonyl (Boc) protected amine group. Its structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of heterocyclic compounds. The nitro group enhances reactivity for further functionalization, while the Boc protection ensures stability during synthetic transformations. This compound is particularly useful in peptide coupling reactions and as a precursor for bioactive molecules. Its high purity and well-defined reactivity profile make it a reliable choice for research and industrial applications requiring precise molecular modifications.

tert-butyl N-2-(5-nitrothiophen-2-yl)-1-oxopropan-2-ylcarbamate structure

2228591-87-3 structure

Product Name:tert-butyl N-2-(5-nitrothiophen-2-yl)-1-oxopropan-2-ylcarbamate

CAS No:2228591-87-3

MF:C₁₂H₁₆N₂O₅S

MW:300.330842018127

CID:6301908

PubChem ID:165591491

Update Time:2025-05-20

tert-butyl N-2-(5-nitrothiophen-2-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-2-(5-nitrothiophen-2-yl)-1-oxopropan-2-ylcarbamate
- EN300-1873114
- 2228591-87-3
- tert-butyl N-[2-(5-nitrothiophen-2-yl)-1-oxopropan-2-yl]carbamate
- Inchi： 1S/C12H16N2O5S/c1-11(2,3)19-10(16)13-12(4,7-15)8-5-6-9(20-8)14(17)18/h5-7H,1-4H3,(H,13,16)
- InChI Key： NEUGAJIWVAIBHH-UHFFFAOYSA-N
- SMILES： S1C(=CC=C1C(C=O)(C)NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

Exact Mass: 300.07799279g/mol
Monoisotopic Mass: 300.07799279g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 404
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 130Å²

tert-butyl N-2-(5-nitrothiophen-2-yl)-1-oxopropan-2-ylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1873114-0.05g	tert-butyl N-[2-(5-nitrothiophen-2-yl)-1-oxopropan-2-yl]carbamate	2228591-87-3	0.05g	$1344.0	2023-09-18
Enamine	EN300-1873114-0.1g	tert-butyl N-[2-(5-nitrothiophen-2-yl)-1-oxopropan-2-yl]carbamate	2228591-87-3	0.1g	$1408.0	2023-09-18
Enamine	EN300-1873114-0.25g	tert-butyl N-[2-(5-nitrothiophen-2-yl)-1-oxopropan-2-yl]carbamate	2228591-87-3	0.25g	$1472.0	2023-09-18
Enamine	EN300-1873114-0.5g	tert-butyl N-[2-(5-nitrothiophen-2-yl)-1-oxopropan-2-yl]carbamate	2228591-87-3	0.5g	$1536.0	2023-09-18
Enamine	EN300-1873114-1.0g	tert-butyl N-[2-(5-nitrothiophen-2-yl)-1-oxopropan-2-yl]carbamate	2228591-87-3	1g	$1599.0	2023-06-04
Enamine	EN300-1873114-2.5g	tert-butyl N-[2-(5-nitrothiophen-2-yl)-1-oxopropan-2-yl]carbamate	2228591-87-3	2.5g	$3136.0	2023-09-18
Enamine	EN300-1873114-5.0g	tert-butyl N-[2-(5-nitrothiophen-2-yl)-1-oxopropan-2-yl]carbamate	2228591-87-3	5g	$4641.0	2023-06-04
Enamine	EN300-1873114-10.0g	tert-butyl N-[2-(5-nitrothiophen-2-yl)-1-oxopropan-2-yl]carbamate	2228591-87-3	10g	$6882.0	2023-06-04
Enamine	EN300-1873114-1g	tert-butyl N-[2-(5-nitrothiophen-2-yl)-1-oxopropan-2-yl]carbamate	2228591-87-3	1g	$1599.0	2023-09-18
Enamine	EN300-1873114-5g	tert-butyl N-[2-(5-nitrothiophen-2-yl)-1-oxopropan-2-yl]carbamate	2228591-87-3	5g	$4641.0	2023-09-18